5-(4-Fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-5-ene
5-(4-Fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-5-ene
SC58451 is a potent and selective Cox-2 inhibitor with an IC50 of 1.1 nM.
Brand Name:
Vulcanchem
CAS No.:
168433-84-9
VCID:
VC0006954
InChI:
InChI=1S/C20H19FO2S/c1-24(22,23)17-8-4-15(5-9-17)19-13-20(10-11-20)12-18(19)14-2-6-16(21)7-3-14/h2-9H,10-13H2,1H3
SMILES:
CS(=O)(=O)C1=CC=C(C=C1)C2=C(CC3(C2)CC3)C4=CC=C(C=C4)F
Molecular Formula:
C₂₀H₁₉FO₂S
Molecular Weight:
342.4 g/mol
5-(4-Fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-5-ene
CAS No.: 168433-84-9
Inhibitors
VCID: VC0006954
Molecular Formula: C₂₀H₁₉FO₂S
Molecular Weight: 342.4 g/mol
![5-(4-Fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-5-ene - 168433-84-9](/images/no_structure.jpg)
| CAS No. | 168433-84-9 |
|---|---|
| Product Name | 5-(4-Fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-5-ene |
| Molecular Formula | C₂₀H₁₉FO₂S |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | 5-(4-fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-5-ene |
| Standard InChI | InChI=1S/C20H19FO2S/c1-24(22,23)17-8-4-15(5-9-17)19-13-20(10-11-20)12-18(19)14-2-6-16(21)7-3-14/h2-9H,10-13H2,1H3 |
| Standard InChIKey | VZCIAZMKVAJRCL-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)C1=CC=C(C=C1)C2=C(CC3(C2)CC3)C4=CC=C(C=C4)F |
| Canonical SMILES | CS(=O)(=O)C1=CC=C(C=C1)C2=C(CC3(C2)CC3)C4=CC=C(C=C4)F |
| Description | SC58451 is a potent and selective Cox-2 inhibitor with an IC50 of 1.1 nM. |
| Reference | [1]. Li JJ, et al. Novel terphenyls as selective cyclooxygenase-2 inhibitors and orally active anti-inflammatory agents. J Med Chem. 1996 Apr 26;39(9):1846-56. |
| PubChem Compound | 9851770 |
| Last Modified | Nov 11 2021 |
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